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Compound of Interest

Compound Name: Sauchinone

Cat. No.: B172494

Introduction

Sauchinone, a lignan isolated from Saururus chinensis, is a bioactive compound recognized
for its anti-inflammatory, antioxidant, and anti-tumor properties.[1] In cancer research,
sauchinone has been shown to inhibit the proliferation, migration, and invasion of various
cancer cells, including breast, colorectal, and hepatocellular carcinoma.[2][3][4] Its mechanisms
of action involve the modulation of key signaling pathways such as Akt-CREB-MMP13, AMPK,
and NF-kB.[2][3][5] Proper preparation of sauchinone solutions is critical for obtaining accurate
and reproducible results in in vitro cell culture experiments. This document provides detailed
protocols for the solubilization, storage, and application of sauchinone for cell-based assays.

Data and Properties

A summary of the chemical properties, solubility, and recommended storage conditions for
sauchinone is provided below for easy reference.

Table 1: Chemical and Physical Properties of Sauchinone
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Property Value Reference
Molecular Formula C20H2006 [6]
Molecular Weight 356.37 g/mol [6]
CAS Number 177931-17-8 [6]
Appearance White to beige powder [6]
Purity >98% (HPLC) [6]
Table 2: Solubility and Storage of Sauchinone
Parameter Details Reference
Primary Solvent Dimethyl Sulfoxide (DMSO) [6]

5 mg/mL (with warming) 27

Reported Solubility /mL (75.76 mM)
mg/m fom

[1](6]

-20°C: up to 1 month (protect

Stock Solution Storage from light) -80°C: up to 6 [51[7]
months
Powder Storage -20°C for up to 3 years [1]

Table 3: Example Working Concentrations from Published Studies
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Concentration

Cell Type Application Reference

Range
Breast Cancer Cells Viability, Colony

12.5, 25, 50 uM ] [8]
(MDA-MB-231) Formation
Breast Cancer Cells 20, 40, 80, 160, 320 o

Viability [9]

(MCF-7) UM
Colorectal Cancer Proliferation,

50 uM . - [4]
Cells (SW480) Checkpoint Inhibition
Human Dermal Proliferation,

_ 0.25,05,1,2,4uM [10]
Fibroblasts Senescence
Macrophage-like Cells ) o

1, 3,10, 30 uM iNOS Inhibition [5]

(RAW264.7)

Experimental Protocols

Protocol 1: Preparation of a 40 mM Sauchinone Stock Solution

This protocol describes the preparation of a high-concentration stock solution in DMSO, which

is the recommended solvent.[6] Handling DMSO requires appropriate personal protective

equipment (PPE), including gloves and a lab coat, as it can readily permeate the skin.[11]

Materials:

Procedure:

Sterile pipette tips

Sauchinone powder (=98% purity)

Anhydrous/cell culture grade Dimethyl Sulfoxide (DMSO)

Sterile, pyrogen-free microcentrifuge tubes (1.5 mL)

Calibrated analytical balance and weighing paper
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Calculate Required Mass: To prepare 1 mL of a 40 mM stock solution, calculate the mass of
sauchinone needed: Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )
x 1000 (mg/g) Mass (mg) = 0.040 mol/L x 0.001 L x 356.37 g/mol x 1000 mg/g = 14.25 mg

Weighing: Carefully weigh out 14.25 mg of sauchinone powder and transfer it to a sterile 1.5
mL microcentrifuge tube.

Solubilization: Add 1 mL of high-quality, anhydrous DMSO to the tube.[10]

Dissolution: Vortex the tube gently until the powder is completely dissolved. If precipitation
occurs, gentle warming in a 37°C water bath or brief sonication can aid dissolution.[6][12]
Visually inspect the solution to ensure it is clear and free of particulates.

Aliquoting and Storage: To avoid repeated freeze-thaw cycles, which can degrade the
compound, aliquot the stock solution into smaller, single-use volumes (e.g., 20 yL) in sterile
microcentrifuge tubes.[7]

Storage: Store the aliquots protected from light at -80°C for long-term stability (up to 6
months) or at -20°C for short-term use (up to 1 month).[5]
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Stock Solution Preparation (40 mM) Simplified Sauchinone Signaling Pathway Inhibition
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact
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